Cas no 938879-82-4 (2-[(4-Bromo-2-formylphenoxy)methyl]indolizine-1-carbonitrile)

• Product Name: 2-[(4-Bromo-2-formylphenoxy)methyl]indolizine-1-carbonitrile
• CAS No: 938879-82-4
• MF: C₁₇H₁₁BrN₂O₂
• MW: 355.185443162918
• CID: 6150798
• PubChem ID: 16624592
• Update Time: 2025-10-28

2-[(4-Bromo-2-formylphenoxy)methyl]indolizine-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS002596832
• EN300-1188899
• 938879-82-4
• 2-[(4-bromo-2-formylphenoxy)methyl]indolizine-1-carbonitrile
• Z242072956
• 2-[(4-Bromo-2-formylphenoxy)methyl]indolizine-1-carbonitrile

• Inchi： 1S/C17H11BrN2O2/c18-14-4-5-17(12(7-14)10-21)22-11-13-9-20-6-2-1-3-16(20)15(13)8-19/h1-7,9-10H,11H2
• InChI Key： YUBZNXYEEPSUAV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)OCC1=CN2C=CC=CC2=C1C#N

Computed Properties

• Exact Mass: 354.00039g/mol
• Monoisotopic Mass: 354.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-[(4-Bromo-2-formylphenoxy)methyl]indolizine-1-carbonitrile

2-[(4-Bromo-2-formylphenoxy)methyl]indolizine-1-carbonitrile (CAS No. 938879-82-4): An Overview

2-[(4-Bromo-2-formylphenoxy)methyl]indolizine-1-carbonitrile (CAS No. 938879-82-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the indolizine class, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of 2-[(4-Bromo-2-formylphenoxy)methyl]indolizine-1-carbonitrile make it a valuable candidate for various research studies, particularly in the areas of anticancer and antimicrobial agents.

The molecular structure of 2-[(4-Bromo-2-formylphenoxy)methyl]indolizine-1-carbonitrile is characterized by a central indolizine core, which is substituted with a 4-bromo-2-formylphenoxy group at the 2-position and a cyano group at the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for detailed investigation.

Recent studies have highlighted the potential of 2-[(4-Bromo-2-formylphenoxy)methyl]indolizine-1-carbonitrile in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant anticancer activity against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial for inhibiting tumor growth and progression.

In addition to its anticancer properties, 2-[(4-Bromo-2-formylphenoxy)methyl]indolizine-1-carbonitrile has also shown promising antimicrobial activity. Research conducted by a team at the University of California demonstrated that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and interfere with essential metabolic pathways.

The synthesis of 2-[(4-Bromo-2-formylphenoxy)methyl]indolizine-1-carbonitrile has been optimized through various methodologies to improve yield and purity. One common approach involves the reaction of 4-bromo-2-hydroxybenzaldehyde with an appropriate indolizine derivative in the presence of a suitable catalyst. The resulting product is then purified using column chromatography or other separation techniques to ensure high purity for further biological testing.

The pharmacokinetic properties of 2-[(4-Bromo-2-formylphenoxy)methyl]indolizine-1-carbonitrile have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further preclinical and clinical evaluation.

In conclusion, 2-[(4-Bromo-2-formylphenoxy)methyl]indolizine-1-carbonitrile (CAS No. 938879-82-4) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique chemical structure and diverse biological activities make it an exciting subject for ongoing research in medicinal chemistry and drug discovery. As more studies are conducted, it is likely that new applications and mechanisms of action will be uncovered, further solidifying its importance in the field.